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Compound of Interest

Compound Name: 3-Methyl-5-nitropyridine

Cat. No.: B1361628 Get Quote

This document provides procedural guidance for the safe and compliant disposal of 3-Methyl-
5-nitropyridine, ensuring the safety of laboratory personnel and adherence to environmental

regulations.

Immediate Safety and Hazard Identification
3-Methyl-5-nitropyridine is a hazardous chemical that requires careful handling. Based on the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, it presents

the following primary hazards:

Harmful if swallowed[1][2]

Causes serious eye damage[1][2]

May cause an allergic skin reaction[1][2]

Due to these hazards, all handling and disposal procedures must be conducted while wearing

appropriate Personal Protective Equipment (PPE), including safety goggles or a face shield,

chemical-resistant gloves, and a lab coat.

Regulatory Compliance
Chemical waste is regulated by the Environmental Protection Agency (EPA) through the

Resource Conservation and Recovery Act (RCRA).[3] It is the responsibility of the waste

generator to ensure that all chemical waste is managed and disposed of in accordance with

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1361628?utm_src=pdf-interest
https://www.benchchem.com/product/b1361628?utm_src=pdf-body
https://www.benchchem.com/product/b1361628?utm_src=pdf-body
https://www.benchchem.com/product/b1361628?utm_src=pdf-body
https://www.xixisys.com/substances/6960-20-9
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-5-nitropyridine
https://www.xixisys.com/substances/6960-20-9
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-5-nitropyridine
https://www.xixisys.com/substances/6960-20-9
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-5-nitropyridine
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


federal, state, and local regulations.[4][5] Disposal of 3-Methyl-5-nitropyridine in the regular

trash or down the sanitary sewer is strictly prohibited.[3][6] All chemical waste must be

disposed of through your institution's Environmental Health and Safety (EHS) program or a

licensed hazardous waste disposal company.[3][7]

Hazard and Regulatory Summary
The following table summarizes the key hazard classifications for 3-Methyl-5-nitropyridine.

Hazard Classification GHS Hazard Statement Description

Acute Toxicity, Oral H302 Harmful if swallowed.[1][2]

Serious Eye Damage H318
Causes serious eye damage.

[1][2]

Skin Sensitization H317
May cause an allergic skin

reaction.[1][2]

Regulatory Status EPA Hazardous Waste

Pyridine and its derivatives are

considered hazardous waste

and must be managed

according to state and federal

regulations.[5][8]

Step-by-Step Disposal Protocol
This protocol outlines the required steps for collecting and preparing 3-Methyl-5-nitropyridine
waste for final disposal.

Step 1: Waste Collection and Containerization
Select an Appropriate Container: Use a chemically compatible container with a leak-proof,

screw-on cap.[9] Plastic bottles are often preferred to glass when compatibility is not an

issue.[3] The container must be in good condition, free of rust or leaks.[10]

Keep Containers Closed: Waste containers must remain closed except when actively adding

waste.[9][10] Using funnels, corks, or parafilm as primary closures is not acceptable.[9]
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Do Not Mix Wastes: Do not mix 3-Methyl-5-nitropyridine with other, incompatible waste

streams.[7]

Step 2: Labeling Hazardous Waste
Affix a Hazardous Waste Tag: As soon as waste is first added to the container, label it with an

official EHS hazardous waste tag.[3][9]

Complete All Information: The tag must be filled out completely and legibly.[3]

Full Chemical Name: Write "3-Methyl-5-nitropyridine". Do not use abbreviations or

chemical formulas.[3]

Generator Information: Include the Principal Investigator's name, department, and contact

information.[3]

Hazard Identification: Mark the appropriate hazard pictograms (e.g., corrosive, health

hazard).[3]

The words "Hazardous Waste" must be clearly visible on the label.[3][10]

Step 3: Storage Prior to Disposal
Designated Storage Area: Store the sealed and labeled waste container in a designated

hazardous waste storage area.[9]

Secondary Containment: Place the primary waste container inside a larger, chemically

compatible secondary container to contain any potential leaks or spills.[9] The secondary

container should be capable of holding 110% of the volume of the primary container.[9]

Segregate Incompatibles: Ensure the waste is segregated from incompatible materials, such

as acids and oxidizers.[9][11]

Step 4: Disposal of Contaminated Materials and Empty
Containers
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Solid Waste: Chemically contaminated solid waste, such as gloves, absorbent paper, and

wipes, must be collected separately.[9] Double-bag this waste in clear plastic bags, seal

each bag, and attach a hazardous waste tag listing the chemical contaminants.[9]

Empty Containers: Containers that once held 3-Methyl-5-nitropyridine must be triple-rinsed

with a suitable solvent.[10]

The rinsate (the solvent used for rinsing) must be collected and treated as hazardous

waste.[10]

After triple-rinsing, the clean container can typically be disposed of in the regular trash

after defacing the original label.[10] Always confirm this procedure with your institution's

EHS department.

Step 5: Arranging for Final Disposal
Contact EHS: Submit a hazardous waste pickup request to your institution's EHS

department.[3][9]

Licensed Disposal: The ultimate disposal method will be determined by EHS and carried out

by a licensed disposal company.[7] Common methods for pyridine-based wastes include

high-temperature incineration in a facility equipped with afterburners and scrubbers.[5][7]

Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 3-Methyl-5-nitropyridine.
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Phase 1: In-Lab Waste Preparation

Phase 2: Final Disposal

Ancillary Waste Streams

Waste Generated
(3-Methyl-5-nitropyridine)

1. Select compatible, leak-proof
container with screw cap.

2. Affix 'Hazardous Waste' tag.
- Full Chemical Name

- PI/Date/Contact
- Hazard Pictograms

3. Store in designated area with
secondary containment.

4. Submit pickup request to
Environmental Health & Safety (EHS).

5. Disposal via licensed vendor
(e.g., Incineration).

Contaminated Solids
(Gloves, Wipes)

Double-bag and label
as hazardous waste.

Empty Product Container

Triple-rinse with solvent.

Collect rinsate as
hazardous liquid waste.

Click to download full resolution via product page

Caption: Workflow for the disposal of 3-Methyl-5-nitropyridine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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